methyl 2-hydroxypent-4-enoate
Overview
Description
Methyl 2-hydroxypent-4-enoate is an organic compound with the molecular formula C6H10O3 . It exists in two enantiomeric forms, ®-methyl 2-hydroxypent-4-enoate and (S)-methyl 2-hydroxypent-4-enoate .
Molecular Structure Analysis
The molecular structure of methyl 2-hydroxypent-4-enoate consists of 6 carbon atoms, 10 hydrogen atoms, and 3 oxygen atoms . The molecular weight is approximately 130.1418 .properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl 2-hydroxypent-4-enoate involves the conversion of a starting material, pent-4-enoic acid, to the desired product through a series of chemical reactions.", "Starting Materials": [ "Pent-4-enoic acid", "Methanol", "Sodium hydroxide", "Sulfuric acid", "Sodium bicarbonate", "Magnesium sulfate", "Methyl iodide" ], "Reaction": [ "Step 1: Pent-4-enoic acid is reacted with methanol and sulfuric acid to form methyl pent-4-enoate.", "Step 2: Methyl pent-4-enoate is then reacted with sodium hydroxide to form sodium pent-4-enoate.", "Step 3: Sodium pent-4-enoate is reacted with methyl iodide to form methyl 2-methylpent-4-enoate.", "Step 4: Methyl 2-methylpent-4-enoate is then hydrolyzed with sodium hydroxide to form methyl 2-hydroxypent-4-enoate.", "Step 5: The product is purified by washing with sodium bicarbonate and drying with magnesium sulfate." ] } | |
CAS RN |
84263-15-0 |
Product Name |
methyl 2-hydroxypent-4-enoate |
Molecular Formula |
C6H10O3 |
Molecular Weight |
130.1 |
Purity |
95 |
Origin of Product |
United States |
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